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Compound of Interest

Compound Name: N-Nitroso Quinapril

Cat. No.: B12310862 Get Quote

Essential Safety and Handling Guide: N-Nitroso
Quinapril
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Nitroso Quinapril. Adherence to these protocols

is vital for ensuring personal safety and maintaining a secure laboratory environment. N-
Nitroso Quinapril is a nitrosated derivative of Quinapril, an ACE inhibitor, and is classified as a

nitrosamine impurity.[1] While comprehensive toxicological data is not always available,

nitrosamines as a class are often considered potentially carcinogenic, and therefore, this

compound should be handled as a hazardous substance of unknown potency.[2][3]

Hazard Identification and Risk Assessment
Primary Risks: The potential health effects of N-Nitroso Quinapril are not fully elucidated.[2]

[4] However, due to its classification as a nitrosamine, it should be treated as a hazardous

compound with potential physiological effects.[2]

Routes of Exposure: The primary routes of potential exposure include inhalation of dust

particles, skin contact, eye contact, and ingestion.[2][4]

Safety Precaution: It is imperative to handle N-Nitroso Quinapril in a controlled

environment, such as a chemical fume hood, to minimize the risk of inhalation.
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Personal Protective Equipment (PPE) Requirements
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended PPE for various laboratory activities involving N-Nitroso Quinapril.
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Activity Gloves
Eye

Protection

Respiratory

Protection

Lab

Coat/Gown
Other

Handling

Solids

(weighing,

transferring)

Double-

gloving with

chemotherap

y gloves

(ASTM

D6978

compliant)[5]

Chemical

safety

goggles

NIOSH-

certified N95

or N100

respirator[6]

Impermeable,

long-sleeved

gown with

closed back

and knit

cuffs[5]

Hair and

shoe covers

Preparing

Solutions

Double-

gloving with

chemotherap

y gloves

(ASTM

D6978

compliant)[5]

Chemical

safety

goggles and

face shield

NIOSH-

certified N95

or N100

respirator if

not in a C-

PEC*

Impermeable,

long-sleeved

gown with

closed back

and knit

cuffs[5]

N/A

Administering

to Test

Systems

Double-

gloving with

chemotherap

y gloves

(ASTM

D6978

compliant)[5]

Chemical

safety

goggles

As

determined

by risk

assessment

Impermeable,

long-sleeved

gown with

closed back

and knit

cuffs[5]

Luer-lock

fittings are

recommende

d[6]

Cleaning and

Decontaminat

ion

Double-

gloving with

chemotherap

y gloves

(ASTM

D6978

compliant)[5]

Chemical

safety

goggles

NIOSH-

certified N95

or N100

respirator

Impermeable,

long-sleeved

gown with

closed back

and knit

cuffs[5]

N/A

Waste

Disposal

Double-

gloving with

chemotherap

y gloves

(ASTM

Chemical

safety

goggles

As

determined

by risk

assessment

Impermeable,

long-sleeved

gown with

closed back

N/A

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


D6978

compliant)[5]

and knit

cuffs[5]

* C-PEC: Containment Primary Engineering Control (e.g., a chemical fume hood)

Experimental Protocols: Donning and Doffing PPE
Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown: Put on an impermeable gown, ensuring it is securely closed at the back.

Respirator: If required, perform a fit check for your N95 or N100 respirator.

Eye Protection: Put on chemical safety goggles. If a splash hazard exists, add a face shield.

Gloves: Put on the first pair of chemotherapy gloves, pulling the cuffs over the sleeves of the

gown. Put on a second pair of gloves over the first.

Doffing (Taking Off) PPE:

Outer Gloves: Remove the outer pair of gloves.

Gown: Remove the gown by rolling it down and away from the body, turning it inside out.

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove eye protection.

Respirator: Remove the respirator.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water.
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Operational Workflow for Handling N-Nitroso
Quinapril
The following diagram illustrates the standard workflow for safely handling N-Nitroso Quinapril
in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Assemble all necessary materials

Don appropriate PPE

Prepare work area in a fume hood

Weigh and handle solid N-Nitroso Quinapril

Begin experiment

Prepare solutions (if applicable)

Decontaminate work surfaces and equipment

Complete experiment

Segregate and label all waste

Dispose of waste as hazardous

Doff PPE

Wash hands thoroughly

Click to download full resolution via product page

Standard operational workflow for handling N-Nitroso Quinapril.
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Decontamination and Disposal Plan
Decontamination:

All surfaces and equipment that may have come into contact with N-Nitroso Quinapril must

be decontaminated.

Use a suitable decontamination solution (e.g., a high-pH solution, as recommended by your

institution's safety office) to wipe down all surfaces.

Rinse thoroughly with water after decontamination.

Disposal:

All solid waste, including contaminated PPE, weigh boats, and absorbent pads, should be

collected in a designated, sealed, and clearly labeled hazardous waste container.[7]

Liquid waste containing N-Nitroso Quinapril should be collected in a separate, sealed, and

labeled hazardous waste container.

Do not dispose of N-Nitroso Quinapril down the drain.[7]

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Safety Management Logic
The relationship between hazard identification, risk assessment, and the implementation of

control measures, such as PPE, is fundamental to laboratory safety.

Risk Management Process Hierarchy of Controls

Hazard Identification
(N-Nitroso Quinapril as a potent compound)

Risk Assessment
(Evaluate exposure routes and probabilities)

Control Measures
(Engineering Controls, Administrative Controls, PPE)

Engineering Controls
(e.g., Fume Hood)

Implement Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Gown, Respirator)

Click to download full resolution via product page
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Logical relationship of hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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